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Compound of Interest

4-Bromopyridin-3-amine
Compound Name:

hydrochloride
CAS No.: 2007915-73-1
Cat. No.: B8819956

Get Quote

\ J

CAS Number: 2007915-73-1 Synonyms: 3-Amino-4-bromopyridine hydrochloride; 4-Bromo-3-
pyridinamine HCI

Executive Summary

4-Bromopyridin-3-amine hydrochloride is a high-value heterocyclic building block, distinct
for its ortho-amino halogen motif. Unlike its more common isomer (4-amino-3-bromopyridine),
this compound provides a strategic entry point for synthesizing [c]-fused pyridine systems, such
as imidazo[4,5-c]pyridines and pyrido[3,4-b]pyrazines. It is a critical intermediate in the
development of kinase inhibitors (e.g., PI3BK/mTOR pathways) where the pyridine nitrogen
position dictates binding affinity. This guide details the high-fidelity synthesis, handling, and
application of this compound, emphasizing the regiochemical challenges that necessitate
specific synthetic protocols.

Chemical Profile & Regiochemistry

The structural integrity of CAS 2007915-73-1 relies on the precise placement of the bromine
atom at the C4 position relative to the C3 amine.
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Feature Specification

Molecular Formula CsHsBrNz[1][2] - HCI

Molecular Weight 209.47 g/mol (Salt); 173.01 g/mol (Free Base)
Appearance Off-white to pale yellow hygroscopic solid

Soluble in water, DMSO, Methanol; sparingly

Solubilit
y soluble in DCM

C3-Amine / C4-Bromine (Critical distinction from

Regiochemistry CAS 13534-98.0)

Hygroscopic; store under inert atmosphere at

Stability
-20°C

Critical Isomer Note: Researchers must distinguish this compound from 4-amino-3-
bromopyridine (CAS 13534-98-0). The C3-amino/C4-bromo arrangement is thermodynamically
less accessible via direct electrophilic halogenation, requiring directed metalation strategies.

High-Fidelity Synthesis: The Directed Metalation
Route

Direct bromination of 3-aminopyridine typically yields the C2-bromo isomer due to electronic
directing effects. To exclusively access the C4-bromo motif (the core of CAS 2007915-73-1), a
Directed Ortho-Metalation (DoM) strategy using a Boc-protecting group is the industry standard
for high purity.

Phase 1: Protection

Objective: Convert 3-aminopyridine to tert-butyl pyridin-3-ylcarbamate (N-Boc-3-aminopyridine)
to direct lithiation to the C4 position.

o Reagents: 3-Aminopyridine, Di-tert-butyl dicarbonate (Bocz20), THF.

¢ Protocol: Reflux 3-aminopyridine with Boc20 in THF. The carbamate proton is sufficiently
acidic to direct the subsequent lithiation.
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Phase 2: Regioselective C4 Lithiation & Bromination

Objective: Install bromine at C4 using the Boc group as a Directing Metalation Group (DMG).

e Reagents: n-Butyllithium (n-BuLi, 2.5M in hexanes), 1,2-Dibromoethane (or CBra), THF
(anhydrous).

e Conditions: Cryogenic (-78°C).

e Mechanism: The Boc group coordinates lithium, directing deprotonation to the sterically
accessible C4 position (over C2).

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck flask under Argon. Charge with N-Boc-3-aminopyridine (1.0
equiv) and anhydrous THF (0.2 M).

e Lithiation: Cool to -78°C. Add n-BuLi (2.2 equiv) dropwise over 30 mins. The solution will turn
opaquel/yellow, indicating the formation of the dilithiated species (N-Li and C4-Li).

o Equilibration: Stir at -78°C for 1 hour. Allow to warm briefly to -20°C if solubility is an issue,

then re-cool.

e Quench: Add 1,2-dibromoethane (2.5 equiv) dropwise. Stir for 2 hours while warming to

room temperature.

o Workup: Quench with saturated NHaCl. Extract with EtOAc. Purify via silica chromatography
to obtain tert-butyl (4-bromopyridin-3-yl)carbamate.

Phase 3: Deprotection & Salt Formation

Objective: Cleave the Boc group and isolate the stable Hydrochloride salt.
o Reagents: 4M HCI in Dioxane or MeOH.

e Protocol: Dissolve the intermediate in minimal DCM. Add 4M HCI/Dioxane at 0°C. Stir at RT
for 4 hours. The product precipitates as the hydrochloride salt. Filter and wash with Et20 to
remove organic impurities.
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Synthesis Workflow Diagram
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Caption: Regioselective synthesis of CAS 2007915-73-1 via Directed Ortho-Metalation (DoM).

Strategic Applications in Drug Design

The 3-amino-4-bromo scaffold is a "privileged structure"” for synthesizing fused heterocycles
found in oncology and neurology drugs.

A. Imidazo[4,5-c]pyridines (Kinase Inhibitors)

Cyclization of the 3,4-diamine system yields the imidazo[4,5-c]pyridine core, a scaffold mimetic
of purines used in PI3K inhibitors (e.g., analogues of Copanlisib).

e Mechanism: The C3-amine is acylated, followed by a Buchwald-Hartwig or copper-catalyzed
intramolecular cyclization displacing the C4-bromine.

B. Suzuki-Miyaura Cross-Coupling

The C4-bromine is highly activated for Palladium-catalyzed coupling due to the electron-
deficient pyridine ring.

o Selectivity: Coupling occurs exclusively at C4, leaving the C3-amine free for subsequent
derivatization (e.g., amide coupling).

o Catalyst System: Pd(dppf)Cl2 or Pd(PPhs)s with Na2COs typically gives high yields (>85%).

C. Pyrido[3,4-b]pyrazines

Reaction with 1,2-dicarbonyls or alpha-halo ketones allows for the formation of pyrido-
pyrazines, crucial for EGFR inhibitors.

Divergent Synthesis Diagram
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4-Bromopyridin-3-amine HCI
(The Core)

1. RCOCl
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Alpha-halo ketones

Caption: Divergent synthetic pathways utilizing the C3-Amino/C4-Bromo orthogonal reactivity.

Handling, Safety, and Analytics
Analytical Validation[3]

e 1H NMR (DMSO-de): Distinctive doublets for the pyridine protons.

o

C2-H: ~8.10 ppm (singlet/doublet, deshielded by N and Br).

[¢]

C5-H: ~7.45 ppm (doublet).

[¢]

C6-H: ~7.80 ppm (doublet).

[e]

Note: The HCI salt will show a broad exchangeable peak for NHs* at >9.0 ppm.

e HPLC Purity: Monitor at 254 nm. The free base elutes earlier than the Boc-protected
precursor.

Safety Protocols

e Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

o Storage: The hydrochloride salt is hygroscopic. Store in a desiccator or under nitrogen at
-20°C. Moisture absorption can lead to hydrolysis or stoichiometry drift (HCI loss).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8819956/docs?utm_src=pdf-body-img#technical-master-guide-4-bromopyridin-3-amine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Neutralization: To liberate the free base for reactions, treat the salt with saturated NaHCOs or
EtsN in situ. Do not store the free base for extended periods as it is prone to oxidation
(darkening).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Master Guide: 4-Bromopyridin-3-amine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8819956/docs#technical-master-guide-4-
bromopyridin-3-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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